Cas no 1311285-11-6 (1-Methyl-3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrazole)

• Product Name: 1-Methyl-3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrazole
• CAS No: 1311285-11-6
• MF: C₁₆H₂₁BN₂O₂
• MW: 284.161144018173
• CID: 2120698
• Update Time: 2023-08-04

1-Methyl-3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole
• 1-Methyl-3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrazole

• Inchi： 1S/C16H21BN2O2/c1-15(2)16(3,4)21-17(20-15)13-8-6-7-12(11-13)14-9-10-19(5)18-14/h6-11H,1-5H3
• InChI Key： YVNSJTIBQHAUKY-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C3C=CN(C)N=3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 373
• Topological Polar Surface Area: 36.3